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This guide provides a detailed comparison of the NOMORE (Numerous Occurrence Monitoring
& Recovery Exploit) attack with other notable attacks against the Wi-Fi Protected Access
(WPA) protocol's Temporal Key Integrity Protocol (TKIP). It is intended for researchers and
security professionals, offering a validation of the NOMORE attack's capabilities through
experimental data and methodologies.

Introduction to WPA-TKIP Vulnerabilities

The Temporal Key Integrity Protocol (TKIP) was introduced as a provisional security measure
to replace the notoriously insecure Wired Equivalent Privacy (WEP) protocol. While an
improvement, TKIP retained the RC4 stream cipher from WEP, which was later found to have
significant vulnerabilities. These weaknesses in RC4 are the primary vector for several attacks,
including the NOMORE attack.

The NOMORE Attack

The NOMORE attack, presented by Mathy Vanhoef and Frank Piessens, is a practical method
for decrypting and injecting packets on a WPA-TKIP protected network.[1][2] The attack
leverages statistical biases in the RC4 keystream to recover the plaintext of a packet. Once a
packet is decrypted, the Message Integrity Check (MIC) key can be derived, compromising the
targeted communication channel.[2][3]

Comparison of WPA-TKIP Attacks
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The following table summarizes the key performance indicators of the NOMORE attack in

comparison to other significant attacks on WPA-TKIP.
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Experimental Protocols
NOMORE Attack Methodology

The experimental protocol for the NOMORE attack involves the following key stages:

» Packet Generation: The attacker must first induce the client to send a large number of

identical packets. This can be achieved through various techniques, such as injecting
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malicious JavaScript into an unencrypted website the victim is visiting.

o Packet Capture: The attacker captures the resulting encrypted packets from the wireless
network.

 Statistical Analysis: The captured ciphertexts are analyzed to exploit biases in the RC4
keystream. This process generates a list of potential plaintext candidates, ordered by
likelihood.

o Plaintext Recovery and MIC Key Derivation: The correct plaintext is identified from the
candidate list, often by checking for redundant packet structures (like a known header or
checksum). Once the plaintext of a packet is known, the TKIP MIC key can be derived.

o Packet Decryption and Injection: With the MIC key, the attacker can then decrypt and inject
arbitrary packets into the network communication.

Beck-Tews (chopchop) Attack Methodology

The Beck-Tews attack follows a methodology derived from the "chopchop" attack on WEP:

o Packet Capture: The attacker captures an encrypted packet from the network, typically a
small packet with a predictable structure like an ARP packet.

» Byte-by-Byte Decryption: The attacker works backward from the end of the packet, guessing
the value of the last byte of plaintext. For each guess, the attacker modifies the packet and
replays it.

o Oracle Verification: The attacker observes the network for a "MIC failure" report. The
absence of this report indicates a correct guess. Due to TKIP's countermeasures, the
attacker is limited to roughly one guess per minute.

e MIC and ICV Recovery: This process is repeated to decrypt the last 12 bytes of the packet,
which contain the MIC and the Integrity Check Value (ICV).

o Packet Injection: With the recovered keystream corresponding to the decrypted portion of the
packet, the attacker can inject a limited number of small packets.
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The following diagrams illustrate the logical workflow of the NOMORE and Beck-Tews attacks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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